Cas no 593281-04-0 (6-Quinolinecarboxaldehyde, 1-hexyl-1,2,3,4-tetrahydro-)
593281-04-0 structure
Product Name:6-Quinolinecarboxaldehyde, 1-hexyl-1,2,3,4-tetrahydro-
CAS No:593281-04-0
MF:C16H23NO
MW:245.359924554825
CID:335376
PubChem ID:71363657
Update Time:2025-04-19
6-Quinolinecarboxaldehyde, 1-hexyl-1,2,3,4-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 6-Quinolinecarboxaldehyde, 1-hexyl-1,2,3,4-tetrahydro-
- 1-hexyl-3,4-dihydro-2H-quinoline-6-carbaldehyde
- SCHEMBL7035556
- 1-hexyl-1,2,3,4-tetrahydroquinoline-6-carbaldehyde
- DTXSID90787171
- 593281-04-0
-
- Inchi: 1S/C16H23NO/c1-2-3-4-5-10-17-11-6-7-15-12-14(13-18)8-9-16(15)17/h8-9,12-13H,2-7,10-11H2,1H3
- InChI Key: NRFRPXCJYVQUFN-UHFFFAOYSA-N
- SMILES: O=CC1C=CC2=C(C=1)CCCN2CCCCCC
Computed Properties
- Exact Mass: 245.177964357g/mol
- Monoisotopic Mass: 245.177964357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 20.3Ų
6-Quinolinecarboxaldehyde, 1-hexyl-1,2,3,4-tetrahydro- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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